Cas no 1060801-19-5 (2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid)

• Product Name: 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid
• CAS No: 1060801-19-5
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 2623892
• PubChem ID: 72212052
• Update Time: 2025-06-07

2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1060801-19-5
• AB67444
• EN300-6508541
• 2-{[(tert-butoxy)carbonyl]amino}-6-chloropyridine-4-carboxylic acid
• 2-(TERT-BUTOXYCARBONYLAMINO)-6-CHLOROISONICOTINIC ACID
• 2-((tert-Butoxycarbonyl)amino)-6-chloroisonicotinic acid
• 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid

• Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-8-5-6(9(15)16)4-7(12)13-8/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key： UNDHTGXOSNJWGX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.0563846Da
• Monoisotopic Mass: 272.0563846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid

Introduction to 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid (CAS No. 1060801-19-5)

2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid (CAS No. 1060801-19-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isonicotinic acid, featuring a tert-butoxycarbonyl (Boc) protecting group and a chlorine substituent at the 6-position. The unique combination of these functional groups endows the compound with a range of potential applications, particularly in the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily mask the amino functionality, allowing for selective reactions at other sites of the molecule. This feature is crucial in multi-step syntheses where the amino group needs to be protected from unwanted reactions. The chlorine substituent at the 6-position adds further complexity and reactivity, making the compound an attractive candidate for various chemical transformations and biological evaluations.

Recent studies have highlighted the potential of 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines. The chlorine substituent has been found to enhance the lipophilicity and cellular uptake of the molecule, thereby improving its pharmacological properties.

In addition to its potential as an anticancer agent, 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid has also been explored for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound and its derivatives possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the Boc group was found to play a crucial role in modulating the compound's activity, suggesting that further modifications could lead to even more effective antimicrobial agents.

The synthetic accessibility of 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established chemical reactions, including amide formation and halogenation steps. This ease of synthesis allows researchers to readily prepare and modify the compound for various applications, facilitating rapid progress in drug discovery and development.

In terms of its physical and chemical properties, 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid is a white crystalline solid with a molecular weight of 287.73 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based reactions and biological assays. The compound's stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

The safety profile of 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid has been extensively evaluated, and it is generally considered safe for use in laboratory settings when appropriate handling procedures are followed. However, as with any chemical compound, proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid (CAS No. 1060801-19-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, further solidifying its importance in the field.